Cas no 941916-23-0 (methyl 4-{2-2-(hydroxymethyl)-5-methoxy-4-oxo-1,4-dihydropyridin-1-ylacetamido}benzoate)

• Product Name: methyl 4-{2-2-(hydroxymethyl)-5-methoxy-4-oxo-1,4-dihydropyridin-1-ylacetamido}benzoate
• CAS No: 941916-23-0
• MF: C₁₇H₁₈N₂O₆
• MW: 346.334624767303
• CID: 6153812
• PubChem ID: 16853178
• Update Time: 2025-06-12

methyl 4-{2-2-(hydroxymethyl)-5-methoxy-4-oxo-1,4-dihydropyridin-1-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{2-2-(hydroxymethyl)-5-methoxy-4-oxo-1,4-dihydropyridin-1-ylacetamido}benzoate
• methyl 4-{2-[2-(hydroxymethyl)-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl]acetamido}benzoate
• 941916-23-0
• F2471-1180
• AKOS024650466
• methyl 4-(2-(2-(hydroxymethyl)-5-methoxy-4-oxopyridin-1(4H)-yl)acetamido)benzoate
• methyl 4-[[2-[2-(hydroxymethyl)-5-methoxy-4-oxopyridin-1-yl]acetyl]amino]benzoate

• Inchi： 1S/C17H18N2O6/c1-24-15-8-19(13(10-20)7-14(15)21)9-16(22)18-12-5-3-11(4-6-12)17(23)25-2/h3-8,20H,9-10H2,1-2H3,(H,18,22)
• InChI Key： RBDJCGQUVDKANE-UHFFFAOYSA-N
• SMILES： O(C)C1C(C=C(CO)N(C=1)CC(NC1C=CC(C(=O)OC)=CC=1)=O)=O

Computed Properties

• Exact Mass: 346.11648630g/mol
• Monoisotopic Mass: 346.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-{2-2-(hydroxymethyl)-5-methoxy-4-oxo-1,4-dihydropyridin-1-ylacetamido}benzoate

Comprehensive Overview of Methyl 4-{2-[2-(Hydroxymethyl)-5-Methoxy-4-Oxo-1,4-Dihydropyridin-1-Yl]Acetamido}Benzoate (CAS 941916-23-0)

Methyl 4-{2-[2-(hydroxymethyl)-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl]acetamido}benzoate (CAS 941916-23-0) is a specialized organic compound with a unique molecular structure that combines a pyridinone core with a benzoate ester moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development, particularly in targeting enzyme inhibition and modulating cellular pathways. Its hydroxymethyl and methoxy functional groups contribute to its reactivity, making it a versatile intermediate in synthetic chemistry.

Recent studies highlight the growing interest in CAS 941916-23-0 as a building block for small-molecule therapeutics, especially in oncology and metabolic disorders. Researchers are exploring its role in kinase inhibition, a hot topic in cancer drug discovery, where precision-targeted therapies are in high demand. The compound's dihydropyridinone scaffold is structurally similar to several FDA-approved drugs, sparking curiosity about its bioavailability and structure-activity relationships (SAR).

From a synthetic perspective, methyl 4-{2-[2-(hydroxymethyl)-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl]acetamido}benzoate exemplifies modern green chemistry principles. Its synthesis often involves catalytic amidation and esterification techniques, aligning with industry trends toward sustainable manufacturing. Analytical techniques like HPLC and NMR are critical for characterizing its purity, a common concern among buyers searching for "high-purity CAS 941916-23-0" or "reliable suppliers of pyridinone derivatives."

The compound's solubility and stability under physiological conditions are frequently discussed in academic forums, as these properties directly impact its utility in drug formulation. Questions such as "How to improve the aqueous solubility of methyl 4-substituted benzoates?" or "What are the storage conditions for CAS 941916-23-0?" reflect practical user inquiries. Proper handling requires anhydrous environments, and its melting point (typically 180–185°C) is a key parameter for quality control.

In the context of intellectual property, patents referencing CAS 941916-23-0 often focus on its use in combinatorial chemistry libraries or as a precursor for protease inhibitors. This aligns with the broader trend of AI-driven drug design, where molecular fragments like this compound are screened for binding affinity using computational tools. Searches for "CAS 941916-23-0 patent applications" or "pyridinone analogs in drug discovery" underscore its commercial relevance.

Looking ahead, the demand for methyl 4-{2-[2-(hydroxymethyl)-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl]acetamido}benzoate is expected to rise, driven by advancements in personalized medicine and high-throughput screening. Its compatibility with click chemistry protocols further enhances its appeal for bioconjugation applications. As the scientific community continues to unravel its potential, this compound remains a compelling subject for both academic and industrial research.